Cas no 3438-16-2 (5-Chloro-2-methoxybenzoic acid)

• Product Name: 5-Chloro-2-methoxybenzoic acid
• CAS No: 3438-16-2
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00017546
• CID: 44160
• PubChem ID: 76970
• Update Time: 2025-11-01

5-Chloro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxybenzoic acid
• 5-CHLORO-2-ANISIC ACID
• 5-chloro-O-anisic acid
• 2-Methoxy-5-chlorobenzoic Acid
• 3-chloro-6-methoxybenzoic acid
• 5-Chlor-2-methoxy-benzoesaeure
• 5-chloro-2-methoxy-benzoic acid
• Benzoic acid, 5-chloro-2-methoxy-
• 5-Chloro-2-methoxybenzoicacid
• HULDRQRKKXRXBI-UHFFFAOYSA-N
• PubChem2680
• 5-Chloro-methoxybenzoic acid
• 5-chloro-2-methoxy-benzoate
• RARECHEM AL BO 0576
• EBD54430
• 5-chloro-2-(methyloxy)benzoic
• BB 0244071
• EN300-20735
• AC-23552
• CS-W016879
• Tert-Butyl4-(4-iodophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• 5-chloro-2-(methyloxy)benzoic acid
• SCHEMBL48961
• SY013488
• Z104480402
• AKOS000112227
• DTXSID80187949
• CK2307
• InChI=1/C8H7ClO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11
• FT-0620326
• W-106739
• AM20060318
• FS-3182
• 3438-16-2
• EINECS 222-343-7
• 5-Chloro-2-methoxy-benzoicAcid-13C,d3
• MFCD00017546
• F0211-0007
• 5-Chloro-2-methoxybenzoic acid, 99%
• NS00029650
• DB-011445
• STL164312

• MDL： MFCD00017546
• Inchi： 1S/C8H7ClO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： HULDRQRKKXRXBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: powder
• Density: 1,259g/cm
• Melting Point: 97.0 to 100.0 deg-C
• Boiling Point: 309.4℃ at 760 mmHg
• Flash Point: 140.9℃
• Refractive Index: 1,544-1546
• PSA: 46.53000
• LogP: 2.04680
• Solubility: Not determined

5-Chloro-2-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Chloro-2-methoxybenzoic acid

Introduction to 5-Chloro-2-methoxybenzoic acid (CAS No. 3438-16-2)

5-Chloro-2-methoxybenzoic acid (CAS No. 3438-16-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a chlorine atom, a methoxy group, and a carboxylic acid functional group. These features contribute to its diverse chemical properties and potential uses in various scientific and industrial processes.

The chemical formula of 5-Chloro-2-methoxybenzoic acid is C₈H₇ClO₃, and it has a molecular weight of approximately 178.59 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its handling and application.

In the realm of medicinal chemistry, 5-Chloro-2-methoxybenzoic acid has garnered significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs for various therapeutic applications. For instance, researchers have investigated its derivatives as potential anti-inflammatory agents, antimicrobial compounds, and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory properties of 5-Chloro-2-methoxybenzoic acid. The study found that certain derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. This research underscores the potential of 5-Chloro-2-methoxybenzoic acid as a lead compound for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 5-Chloro-2-methoxybenzoic acid has also been studied for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for the development of herbicides and pesticides. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that certain derivatives of this compound showed high efficacy against common agricultural pests while exhibiting low toxicity to non-target organisms.

In the field of materials science, 5-Chloro-2-methoxybenzoic acid has been explored for its potential use in the synthesis of functional materials. Its unique chemical structure allows it to participate in various polymerization reactions, leading to the formation of polymers with tailored properties. For example, researchers at the University of California, Berkeley, have developed novel polymeric materials using 5-Chloro-2-methoxybenzoic acid as a monomer. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in advanced electronic devices and structural applications.

The synthesis of 5-Chloro-2-methoxybenzoic acid can be achieved through several routes, including direct chlorination of 2-methoxybenzoic acid or through multi-step processes involving substitution reactions. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

In terms of safety and handling, it is important to note that while 5-Chloro-2-methoxybenzoic acid is not classified as a hazardous substance under current regulations, proper precautions should still be taken when handling this compound. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible substances.

The future prospects for 5-Chloro-2-methoxybenzoic acid are promising across multiple industries. Ongoing research continues to uncover new applications and optimize existing ones. As scientists delve deeper into the properties and potential uses of this compound, it is likely that we will see further advancements in fields such as pharmaceuticals, agrochemicals, and materials science.